Cas no 115074-43-6 (Mupirocin Calcium Salt)

• Product Name: Mupirocin Calcium Salt
• CAS No: 115074-43-6
• MF: C₅₂H₉₀CaO₂₀
• MW: 1075.33701848984
• CID: 63133
• Update Time: 2025-05-24

Mupirocin Calcium Salt Chemical and Physical Properties

Names and Identifiers

• Mupirocin calcium dihydrate
• Calcium 9-[(E)-4-[(2S,3R,4R,5S)-3,4-dihydroxy-5-[[(2S,3S)-3-[(2S,3S)-3-hydroxybutan-2-yl]oxiran-2-yl]methyl]oxan-2-yl]-3-methylbut-2-enoyl]oxynonanoate dihydrate
• MUPIROCIN CALCIUM, REFERENCE SPECTRUM EP STANDARD
• MUPIROCIN CALCIUM
• Mupirocin Calcium Salt
• Calcium mupirocin dihydrate
• mupirocin calcium hydrate
• Unii-rg38I2p540
• Mupirocin Calcium (200 mg)
• MUPIROCIN CALCIUM, REFERENCE SPECTRUM EP STANDARD###Mupirocin
• 5,9-ANHYDRO-2,3,4,8-TETRADEOXY-8-[[3-(2-HYDROXY-1-METHYLPROPYL)OXIRANYL]METHYL]-3-METHYL-[2E,8[2S,3S(1S,2S)]]-L-TALONONO
• L-talo-Non-2-enonic acid, 5,9-anhydro-2,3,4,8-tetradeoxy-8-[[3-(2-hydroxy-1-methylpropyl)oxiranyl]methyl]-3-methyl-, 8-carboxyoctyl ester, calcium salt (2:1), dihydrate, [2E,8[2S,3S(1S,2S)]]- (9CI)

• Inchi： 1S/2C26H44O9.Ca.2H2O/c2*1-16(13-23(30)33-11-9-7-5-4-6-8-10-22(28)29)12-20-25(32)24(31)19(15-34-20)14-21-26(35-21)17(2)18(3)27;;;/h2*13,17-21,24-27,31-32H,4-12,14-15H2,1-3H3,(H,28,29);;2*1H2/q;;+2;;/p-2/b2*16-13+;;;/t2*17-,18-,19-,20-,21-,24+,25-,26-;;;/m00.../s1
• InChI Key： DDHVILIIHBIMQU-YJGQQKNPSA-L
• SMILES： [Ca+2].O1[C@@H]([C@@H](C)[C@H](C)O)[C@@H]1C[C@H]1CO[C@@H](C/C(=C/C(=O)OCCCCCCCCC(=O)[O-])/C)[C@@H]([C@@H]1O)O.O1[C@@H]([C@@H](C)[C@H](C)O)[C@@H]1C[C@H]1CO[C@@H](C/C(=C/C(=O)OCCCCCCCCC(=O)[O-])/C)[C@@H]([C@@H]1O)O.O.O

Computed Properties

• Exact Mass: 1074.57000

Experimental Properties

• PSA: 288.56000
• LogP: 4.90220

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids

Additional information on Mupirocin Calcium Salt

Introduction to Mupirocin Calcium Salt (CAS No. 115074-43-6) in Modern Chemical and Biomedical Research

Mupirocin Calcium Salt, chemically designated as 6-O-demethylmupirocin calcium salt, is a well-documented compound with significant applications in the field of pharmaceutical chemistry and microbiology. Its CAS number, 115074-43-6, uniquely identifies it within the global chemical registry, underscoring its importance in both academic research and industrial development. This compound has garnered considerable attention due to its potent antimicrobial properties, particularly against Gram-positive bacteria, making it a cornerstone in the treatment of skin infections and nasal colonization by methicillin-resistant Staphylococcus aureus (MRSA).

The mechanism of action of Mupirocin Calcium Salt revolves around its ability to inhibit bacterial isoprenyl pyrophosphate synthase (IPPS), an enzyme essential for synthesizing isoprenoids, which are critical components of bacterial cell membranes. By disrupting this pathway, mupirocin effectively impairs bacterial growth and survival. This mechanism has positioned it as a valuable alternative to conventional antibiotics, especially in cases where resistance to multiple drug classes has emerged.

Recent advancements in the study of Mupirocin Calcium Salt have highlighted its potential beyond conventional topical applications. For instance, research has explored its efficacy in combination therapies with other antimicrobial agents, demonstrating synergistic effects that could reduce the likelihood of resistance development. Additionally, novel formulations of Mupirocin Calcium Salt, such as sustained-release matrices and nanocarriers, have been investigated to enhance bioavailability and prolong therapeutic action. These innovations are particularly relevant in the context of rising antimicrobial resistance (AMR) globally.

The pharmacokinetic profile of Mupirocin Calcium Salt has also been a subject of intense investigation. Studies indicate that while mupirocin exhibits good topical absorption, systemic absorption is limited, which minimizes the risk of adverse effects associated with systemic antibiotic use. However, the development of oral formulations remains challenging due to poor solubility and rapid metabolism. Efforts are ongoing to overcome these limitations through structural modifications and advanced delivery systems.

In clinical settings, Mupirocin Calcium Salt has been extensively used for treating skin infections caused by Staphylococcus aureus and Streptococcus pyogenes. Its efficacy in eradicating MRSA from nasal carriers has also been well-documented, making it a key component in infection control strategies in healthcare settings. The compound’s ability to disrupt bacterial biofilms further enhances its utility in chronic wound infections, where biofilm formation often complicates treatment.

The synthesis and characterization of Mupirocin Calcium Salt have seen significant progress in recent years. High-performance liquid chromatography (HPLC) and mass spectrometry (MS) techniques have enabled precise quantification and structural elucidation of the compound. Furthermore, computational modeling studies have provided insights into its binding interactions with bacterial enzymes, guiding the design of analogs with improved potency and selectivity.

Regulatory considerations for Mupirocin Calcium Salt have evolved alongside its growing use in clinical practice. Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have issued guidelines for its use to ensure safety and efficacy while minimizing resistance risks. These guidelines emphasize the importance of proper hygiene practices and limited duration of therapy to prevent the emergence of resistant strains.

Ethical considerations surrounding the use of Mupirocin Calcium Salt are also noteworthy. While it offers a promising solution for bacterial infections, concerns about overuse leading to resistance highlight the need for responsible stewardship. Public health campaigns have been initiated to educate healthcare providers and patients about appropriate use patterns.

The future prospects for Mupirocin Calcium Salt are promising, with ongoing research focusing on expanding its therapeutic applications. Investigational studies are exploring its potential role in treating multidrug-resistant Gram-positive infections and even certain viral infections through novel mechanisms of action. Collaborative efforts between academia and industry are essential to translate these findings into tangible clinical benefits.

In conclusion, Mupirocin Calcium Salt (CAS No. 115074-43-6) represents a critical advancement in antimicrobial therapy due to its unique mechanism of action and broad-spectrum activity against Gram-positive bacteria. Its versatility in both topical and investigational formulations underscores its significance in addressing global challenges related to antimicrobial resistance. Continued research efforts will further refine its applications and enhance its contribution to modern medicine.